molecular formula C9H14O5 B8371707 Diethyl 3-methyloxirane-2,2-dicarboxylate

Diethyl 3-methyloxirane-2,2-dicarboxylate

Cat. No. B8371707
M. Wt: 202.20 g/mol
InChI Key: RUVBTJOFXWDHQX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Diethyl 3-methyloxirane-2,2-dicarboxylate is a useful research compound. Its molecular formula is C9H14O5 and its molecular weight is 202.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality Diethyl 3-methyloxirane-2,2-dicarboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Diethyl 3-methyloxirane-2,2-dicarboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C9H14O5

Molecular Weight

202.20 g/mol

IUPAC Name

diethyl 3-methyloxirane-2,2-dicarboxylate

InChI

InChI=1S/C9H14O5/c1-4-12-7(10)9(6(3)14-9)8(11)13-5-2/h6H,4-5H2,1-3H3

InChI Key

RUVBTJOFXWDHQX-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1(C(O1)C)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 50 grams (0.27 mole) of diethyl ethylidenemalonate, 455 grams (4.02 moles) of 30% hydrogen peroxide, 17.6 gram (0.053 mole) of sodium tungstate dihydrate and 400 milliliters of ethanol was stirred and heated at 80° C. for one hour, cooled to room temperature and stirred for an additional hour. Ethanol was removed under reduced pressure and the produce extracted into dichloromethane (3×200 milliliters), the extract then water-washed, dried (MgSO4), filtered and solvent removed to give the crude product. Vacuum distillation gave 40.45 grams (0.20 mole) of diethyl 3-methyloxirane-2,2-dicarboxylate having a boiling point of 120° C. at 4millimeters of Hg.
Quantity
50 g
Type
reactant
Reaction Step One
Quantity
455 g
Type
reactant
Reaction Step One
Quantity
17.6 g
Type
catalyst
Reaction Step One
Quantity
400 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.